2-(2-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(2-fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C15H10FNO6/c1-23-15(20)8-2-4-10(13(16)6-8)12-7-9(17(21)22)3-5-11(12)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key: VVSUCLAIFXYGRS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O)F
• Molecular Formula: C15H10FNO6
• DSSTOX Substance ID: DTXSID40691451
• Molecular Weight: 319.24 g/mol
• CAS RN: 1261905-32-1

Description

2-(2-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% (2-F4MCP-4N) is an organic compound that is widely used in scientific research. It is a fluorinated phenyl derivative of 4-nitrobenzoic acid, and is commonly used as a reagent in the synthesis of pharmaceuticals, agrochemicals, and other compounds. It is also used as a reagent for the synthesis of a variety of organic compounds, including those used in drug discovery and development.

Mechanism of Action

2-(2-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% is an organic compound that is used as a reagent in the synthesis of various organic compounds. The mechanism of action of this compound is not well understood, but it is believed to be involved in the formation of a variety of compounds, including those used in drug discovery and development.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% are not well understood. However, it has been suggested that it may have an effect on the activity of enzymes, as well as on the metabolism of certain drugs. Additionally, it has been suggested that it may have a role in the regulation of gene expression and the synthesis of proteins.

Advantages and Limitations for Lab Experiments

The use of 2-(2-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% in lab experiments has several advantages. It is a relatively inexpensive reagent, and it is readily available. Additionally, it is relatively stable and non-toxic, making it safe to use in laboratory experiments. However, it is also a relatively weak acid, and it can be difficult to control the reaction conditions when using it in a lab setting.

Future Directions

Future research on 2-(2-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% could focus on further elucidating its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be done to explore its potential applications in drug discovery and development, as well as its potential use in the synthesis of other organic compounds. Finally, further research could be conducted to improve the reaction conditions when using this compound in lab experiments, in order to make it easier to control and optimize the reaction.

Synthesis Methods

2-(2-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% can be synthesized by the reaction of 4-nitrobenzoic acid and 2-fluoro-4-methoxycarbonylphenyl bromide in the presence of a base, such as potassium hydroxide. In this reaction, the bromide is converted to the corresponding acid, which is then coupled with the 4-nitrobenzoic acid to form the desired product. The reaction is generally carried out in an aqueous solution, and the product is isolated by extraction with an organic solvent.

Scientific Research Applications

2-(2-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various organic compounds, including those used in drug discovery and development. It is also used as a catalyst in the synthesis of various pharmaceuticals and agrochemicals. Additionally, it is used in the synthesis of a variety of other compounds, such as dyes, pigments, and other materials.